N-(4-chloro-1,3-benzothiazol-7-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-(4-chloro-1,3-benzothiazol-7-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C16H11ClN2O3S/c17-10-2-3-11(15-14(10)18-8-23-15)19-16(20)9-1-4-12-13(7-9)22-6-5-21-12/h1-4,7-8H,5-6H2,(H,19,20)
• InChI Key: AIZCFEVDBIKBMZ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)NC3=C4C(=C(C=C3)Cl)N=CS4
• Molecular Formula: C16H11ClN2O3S
• Molecular Weight: 346.8 g/mol

Description

N-(4-chloro-1,3-benzothiazol-7-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide, also known as AG490, is a small molecule inhibitor that has been widely used in scientific research. AG490 has been found to have potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders.

Scientific Research Applications

Synthesis and Derivative Formation

N-(4-chloro-1,3-benzothiazol-7-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide is involved in the synthesis of various derivatives for potential biological activities. For instance, a study reported the synthesis of biphenyl benzothiazole-2-carboxamide derivatives, highlighting their potential in diuretic activity (Yar & Ansari, 2009). Additionally, benzothiazole derivatives have been synthesized as potent antitumor agents, indicating their significance in cancer research (Yoshida et al., 2005).

Antibacterial and Antitumor Potential

A study focusing on N-(Benzothiazol-2-yl)-4-chlorobenzenesulphonamide and its metal complexes revealed their antibacterial activities against various strains, including Escherichia coli and Staphylococcus aureus. This suggests the compound's utility in developing antibacterial agents (Obasi et al., 2017). Additionally, derivatives of benzothiazole have shown antitumor activity, further underscoring their potential in cancer therapy (Ostapiuk et al., 2017).

Corrosion Inhibition and Material Science Applications

In material science, benzothiazole derivatives have been used as corrosion inhibitors for carbon steel, showcasing their importance in industrial applications (Hu et al., 2016). This highlights the versatility of this compound derivatives in various fields beyond pharmacology.

Electrophysiological and Antimicrobial Studies

Research on N-substituted benzamide derivatives, including those with a benzothiazole moiety, has demonstrated their potential in cardiac electrophysiological activities. This suggests their possible application in developing treatments for heart-related conditions (Morgan et al., 1990). Furthermore, studies on benzothiazole derivatives have also revealed their antimicrobial properties, indicating their usefulness in combating bacterial and fungal infections (Incerti et al., 2017).